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(E/Z)-Flupentixol Dihydrochloride (E/Z)-Flupentixol Dihydrochloride
Brand Name: Vulcanchem
CAS No.: 2413-38-9
VCID: VC0030078
InChI: InChI=1S/C23H25F3N2OS.ClH/c24-23(25,26)17-7-8-22-20(16-17)18(19-4-1-2-6-21(19)30-22)5-3-9-27-10-12-28(13-11-27)14-15-29;/h1-2,4-8,16,29H,3,9-15H2;1H/b18-5-;
SMILES: C1CN(CCN1CCC=C2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F)CCO.Cl
Molecular Formula: C23H25F3N2OS.2HCl
Molecular Weight: 471 g/mol

(E/Z)-Flupentixol Dihydrochloride

CAS No.: 2413-38-9

Reference Standards

VCID: VC0030078

Molecular Formula: C23H25F3N2OS.2HCl

Molecular Weight: 471 g/mol

(E/Z)-Flupentixol Dihydrochloride - 2413-38-9

CAS No. 2413-38-9
Product Name (E/Z)-Flupentixol Dihydrochloride
Molecular Formula C23H25F3N2OS.2HCl
Molecular Weight 471 g/mol
IUPAC Name 2-[4-[(3Z)-3-[2-(trifluoromethyl)thioxanthen-9-ylidene]propyl]piperazin-1-yl]ethanol;hydrochloride
Standard InChI InChI=1S/C23H25F3N2OS.ClH/c24-23(25,26)17-7-8-22-20(16-17)18(19-4-1-2-6-21(19)30-22)5-3-9-27-10-12-28(13-11-27)14-15-29;/h1-2,4-8,16,29H,3,9-15H2;1H/b18-5-;
Standard InChIKey ZQAWQVWCKYGMNE-CVIBNLPVSA-N
Isomeric SMILES C1CN(CCN1CC/C=C\2/C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F)CCO.Cl.Cl
SMILES C1CN(CCN1CCC=C2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F)CCO.Cl
Canonical SMILES C1CN(CCN1CCC=C2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F)CCO.Cl.Cl
Solubility 60.1 [ug/mL]
Synonyms 4-[3-[2-(Trifluoromethyl)-9H-thioxanthen-9-ylidene]propyl]-1-piperazineethanol Dihydrochloride; Emergil; FX 703; Metamin; Siplarol;
PubChem Compound 10140115
Last Modified Nov 11 2021
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